6-Bromo-2-(3,4-dichlorophenyl)-4-(3,4-dimethoxyphenyl)-3-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid

• Molecular Formula: C25H22BrCl2NO4
• Molecular Weight: 551.3 g/mol
• IUPAC Name: 6-bromo-2-(3,4-dichlorophenyl)-4-(3,4-dimethoxyphenyl)-3-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid
• InChI: InChI=1S/C25H22BrCl2NO4/c1-12-22(13-5-7-20(32-2)21(9-13)33-3)16-10-15(26)11-17(25(30)31)24(16)29-23(12)14-4-6-18(27)19(28)8-14/h4-12,22-23,29H,1-3H3,(H,30,31)
• InChI Key: UROIJQKEPLDXEN-UHFFFAOYSA-N
• Canonical SMILES: CC1C(C2=C(C(=CC(=C2)Br)C(=O)O)NC1C3=CC(=C(C=C3)Cl)Cl)C4=CC(=C(C=C4)OC)OC

Description

6-BROMO-2-(3,4-DICHLOROPHENYL)-4-(3,4-DIMETHOXYPHENYL)-3-METHYL-1,2,3,4-TETRAHYDRO-8-QUINOLINECARBOXYLIC ACID is a complex organic compound characterized by its unique structural features, including bromine, dichlorophenyl, dimethoxyphenyl, and quinolinecarboxylic acid moieties

Preparation Methods

The synthesis of 6-BROMO-2-(3,4-DICHLOROPHENYL)-4-(3,4-DIMETHOXYPHENYL)-3-METHYL-1,2,3,4-TETRAHYDRO-8-QUINOLINECARBOXYLIC ACID involves multiple steps, typically starting with the preparation of intermediate compounds. The synthetic route may include:

Formation of the quinoline core: This can be achieved through a Povarov reaction, which involves the condensation of an aniline derivative with an aldehyde and an alkene.

Introduction of substituents: The bromine, dichlorophenyl, and dimethoxyphenyl groups are introduced through electrophilic aromatic substitution reactions.

Carboxylation: The carboxylic acid group is introduced via carboxylation reactions, often using carbon dioxide under high pressure and temperature conditions.

Industrial production methods may involve optimizing these reactions for higher yields and purity, using catalysts and controlled reaction environments.

Chemical Reactions Analysis

6-BROMO-2-(3,4-DICHLOROPHENYL)-4-(3,4-DIMETHOXYPHENYL)-3-METHYL-1,2,3,4-TETRAHYDRO-8-QUINOLINECARBOXYLIC ACID undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of quinoline derivatives with higher oxidation states.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the compound into its corresponding alcohols or amines.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce new functional groups or replace existing ones, using reagents such as halogens or nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

6-BROMO-2-(3,4-DICHLOROPHENYL)-4-(3,4-DIMETHOXYPHENYL)-3-METHYL-1,2,3,4-TETRAHYDRO-8-QUINOLINECARBOXYLIC ACID has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound is used in biochemical assays to investigate enzyme interactions and cellular pathways.

Medicine: It has potential therapeutic applications, including as an anti-inflammatory or anticancer agent, due to its ability to interact with specific molecular targets.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-BROMO-2-(3,4-DICHLOROPHENYL)-4-(3,4-DIMETHOXYPHENYL)-3-METHYL-1,2,3,4-TETRAHYDRO-8-QUINOLINECARBOXYLIC ACID involves its interaction with molecular targets such as enzymes or receptors. The compound may inhibit or activate these targets, leading to changes in cellular pathways and biological effects. The specific pathways involved depend on the context of its application, such as inhibiting a key enzyme in a disease pathway.

Comparison with Similar Compounds

Similar compounds to 6-BROMO-2-(3,4-DICHLOROPHENYL)-4-(3,4-DIMETHOXYPHENYL)-3-METHYL-1,2,3,4-TETRAHYDRO-8-QUINOLINECARBOXYLIC ACID include:

Quinoline derivatives: Compounds with similar quinoline cores but different substituents.

Phenyl derivatives: Compounds with similar phenyl groups but different core structures.

Carboxylic acids: Compounds with similar carboxylic acid groups but different aromatic or heterocyclic cores.

The uniqueness of 6-BROMO-2-(3,4-DICHLOROPHENYL)-4-(3,4-DIMETHOXYPHENYL)-3-METHYL-1,2,3,4-TETRAHYDRO-8-QUINOLINECARBOXYLIC ACID lies in its specific combination of substituents and core structure, which confer distinct chemical and biological properties.